Cas no 140447-96-7 (D-erythro-b-D-allo-Octofuranuronic acid,3,7-anhydro-1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI))

D-erythro-b-D-allo-Octofuranuronic acid,3,7-anhydro-1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI) structure
140447-96-7 structure
Product Name:D-erythro-b-D-allo-Octofuranuronic acid,3,7-anhydro-1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI)
CAS No:140447-96-7
MF:C12H14N2O9
MW:330.247563838959
CID:181112
PubChem ID:197437
Update Time:2025-04-19

D-erythro-b-D-allo-Octofuranuronic acid,3,7-anhydro-1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-erythro-b-D-allo-Octofuranuronic acid,3,7-anhydro-1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)- (9CI)
    • D-erythro-b-D-allo-Octofuranuronic acid,3,7-anhydro-1-deoxy-1-(3,4-dihydro-2,4-dioxo-1(2H)-pyr...
    • 1-(3,7-anhydro-D-erythro-beta-D-allo-octofuranuronosyl)pyrimidine-2,4(1H,3H)-dione
    • Nikkomycin So(Z)
    • Nikkomycin soz
    • Nikkomycin So-Z
    • (2R,3R,3aS,5S,6S,7R,7aR)-2-(2,4-dioxopyrimidin-1-yl)-3,6,7-trihydroxy-3,3a,5,6,7,7a-hexahydro-2H-furo[3,2-b]pyran-5-carboxylic acid
    • 1-(3,7-Anhydrooctofuranuronosyl)-4-hydroxypyrimidin-2(1H)-one
    • 140447-96-7
    • DTXSID80930836
    • Inchi: 1S/C12H14N2O9/c15-3-1-2-14(12(21)13-3)10-6(18)8-7(23-10)4(16)5(17)9(22-8)11(19)20/h1-2,4-10,16-18H,(H,19,20)(H,13,15,21)/t4-,5+,6-,7-,8+,9+,10-/m1/s1
    • InChI Key: AASHGHDGOQHZOR-ZVMZQBCWSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]2[C@H]1[C@@H]([C@@H]([C@@H](C(=O)O)O2)O)O)O)N1C=CC(NC1=O)=O

Computed Properties

  • Exact Mass: 330.07
  • Monoisotopic Mass: 330.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 579
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 166Ų

Experimental Properties

  • Density: 1.84
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.678
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